Cas no 79676-69-0 (Benzaldehyde, 2-[(difluoromethyl)thio]-)

• Product Name: Benzaldehyde, 2-[(difluoromethyl)thio]-
• CAS No: 79676-69-0
• MF: C₈H₆F₂OS
• MW: 188.194447994232
• CID: 4190429
• PubChem ID: 12705773
• Update Time: 2025-04-24

Benzaldehyde, 2-[(difluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[(difluoromethyl)thio]-
• 79676-69-0
• 2-((difluoromethyl)thio)benzaldehyde
• SCHEMBL7347117

• Inchi： 1S/C8H6F2OS/c9-8(10)12-7-4-2-1-3-6(7)5-11/h1-5,8H
• InChI Key： QENLOLYQXAEOKR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1SC(F)F

Computed Properties

• Exact Mass: 188.01074231Da
• Monoisotopic Mass: 188.01074231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų